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An In-Depth Technical Guide to ASTM D5261-10: Understanding the Terminology and
Methodology for Measuring Mass Per Unit Area of Geotextiles

This guide provides a comprehensive overview of the terminology, experimental protocols, and
data presentation specified in ASTM D5261-10, the standard test method for measuring the
mass per unit area of geotextiles. This document is intended for researchers, scientists, and
professionals in the drug development and materials science fields who work with these
materials.

Core Terminology

A precise understanding of the terminology used in ASTM D5261-10 is fundamental to the
correct application of this standard. The definitions are derived from the standard itself, as well
as the referenced standards ASTM D123 (Standard Terminology Relating to Textiles) and
ASTM D4439 (Standard Terminology for Geosynthetics).

Key Definitions:

o Geosynthetic: A planar product manufactured from polymeric material used with soil, rock,
earth, or other geotechnical-engineering-related material as an integral part of a man-made
project, structure, or system.[1]

o Geotextile: Any permeable textile used with foundation, soil, rock, earth, or any other
geotechnical-engineering-related material as an integral part of a man-made project,
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structure, or system.[1] Current textile manufacturing techniques produce nonwoven, knitted,
and woven geotextiles.[1]

Mass Per Unit Area: The mass of a substance per unit of area. In the context of this
standard, it is the mass of the geotextile in grams per square meter (g/m?2).

Atmosphere for Testing Geotextiles: Air maintained at a relative humidity of 65 + 5% and a
temperature of 21 + 2°C (70 = 4°F).[1]

Lot: A unit of production or a group of other units or packages that is taken for sampling or
statistical examination, having one or more common properties and being readily separable
from other similar units.

Sample: A portion of a material which is taken for testing or for record purposes.

Specimen: A specific portion of a material or a laboratory sample upon which a test is
performed or which is selected for that purpose.

Experimental Protocol

The ASTM D5261-10 standard outlines a precise method for determining the mass per unit
area of geotextiles. This procedure is crucial for quality control and ensuring that the material
meets the required specifications.[1][2][3]

2.1. Apparatus

A calibrated balance is required for weighing the geotextile specimens.

Apparatus Specifications

Capable of weighing up to 5000 g with an
Balance
accuracy of 0.01 g.[1]

2.2. Sampling

The sampling procedure should be in accordance with ASTM D4354, Standard Practice for
Sampling of Geosynthetics for Testing.
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o Lot Sample: The test specimens are divided into lots, and a lot sample is taken as per
Practice D4354.[1]

e Laboratory Sample: The units in the lot sample are considered the units in the laboratory
sample. A full-width swatch of sufficient length is taken from the laboratory sample to meet
the requirements for the test specimens.[1] The laboratory sample should be free from
imperfections or any areas that are not representative of the material being sampled.[1]

2.3. Test Specimen Preparation
e A minimum of five test specimens are cut from the full width of the laboratory sample.[4]

e The specimens should be cut from various locations across the width of the sample to be
representative of the entire roll.[1][3]

e Each test specimen must be of a known area.

e The specimens are then conditioned to moisture equilibrium in the standard atmosphere for
testing geotextiles.[1]

2.4. Procedure

o The conditioned test specimens are tested in the standard atmosphere for testing
geotextiles.[4]

o Each conditioned specimen is weighed separately on the calibrated balance to the nearest
0.01 g.[4]

2.5. Calculation

The mass per unit area for each specimen is calculated using the following formula:
m = (Ms x 1,000,000) / A

Where:

e M = mass per unit area in g/m2
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e Ms = mass of the specimen in g
e A= area of the specimen in mm?

The average and standard deviation of the mass per unit area for all test specimens are then
calculated.[1]

Data Presentation

All quantitative data and specifications from the ASTM D5261-10 standard are summarized in
the table below for easy reference and comparison.

Parameter Specification Citation

Atmosphere for Testing

Relative Humidity 65 + 5% [1]
Temperature 21+ 2°C (70 £ 4°F) [1]
Apparatus
Balance Accuracy 0.01g [1]
Reporting
) Rounded to the nearest 0.1
Mass per unit area [1]
g/m2

Visualizing the Workflow

The logical flow of the experimental procedure as defined by ASTM D5261-10 can be
visualized to enhance understanding. The following diagrams illustrate the key stages of the
process.
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Caption: Experimental workflow for ASTM D5261-10.
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Caption: Relationship between key terms in ASTM D5261-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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astm-d5261-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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